Cas no 2306245-00-9 ((4S)-4-(trifluoromethyl)pyrrolidin-2-one)
(4S)-4-(Trifluoromethyl)pyrrolidin-2-one is a chiral lactam derivative featuring a trifluoromethyl group at the 4-position of the pyrrolidin-2-one ring. This compound is of significant interest in pharmaceutical and agrochemical research due to its stereospecificity and the unique electronic properties imparted by the trifluoromethyl group. The (4S)-configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and drug development. Its structural motif is commonly utilized in the design of bioactive molecules, offering enhanced metabolic stability and lipophilicity. The compound serves as a versatile intermediate for the preparation of fluorinated heterocycles, contributing to the development of novel therapeutic agents with improved efficacy and selectivity.
2306245-00-9 structure
Product Name:(4S)-4-(trifluoromethyl)pyrrolidin-2-one
CAS No:2306245-00-9
MF:C5H6F3NO
MW:153.1024518013
CID:5271602
PubChem ID:97891113
Update Time:2026-03-09
(4S)-4-(trifluoromethyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (4S)-4-(trifluoromethyl)pyrrolidin-2-one
- 2306245-00-9
- starbld0041076
- F93824
- (S)-4-(Trifluoromethyl)pyrrolidin-2-one
-
- Inchi: 1S/C5H6F3NO/c6-5(7,8)3-1-4(10)9-2-3/h3H,1-2H2,(H,9,10)/t3-/m0/s1
- InChI Key: KXAVNCLUOSJVJV-VKHMYHEASA-N
- SMILES: N1C[C@@H](C(F)(F)F)CC1=O
Computed Properties
- Exact Mass: 153.04014830g/mol
- Monoisotopic Mass: 153.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 29.1Ų
(4S)-4-(trifluoromethyl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6782-100MG |
(4S)-4-(trifluoromethyl)pyrrolidin-2-one |
2306245-00-9 | 95% | 100MG |
¥ 1,584.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6782-250MG |
(4S)-4-(trifluoromethyl)pyrrolidin-2-one |
2306245-00-9 | 95% | 250MG |
¥ 2,534.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6782-500MG |
(4S)-4-(trifluoromethyl)pyrrolidin-2-one |
2306245-00-9 | 95% | 500MG |
¥ 4,224.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6782-1G |
(4S)-4-(trifluoromethyl)pyrrolidin-2-one |
2306245-00-9 | 95% | 1g |
¥ 6,336.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6782-5G |
(4S)-4-(trifluoromethyl)pyrrolidin-2-one |
2306245-00-9 | 95% | 5g |
¥ 19,008.00 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1573056-100mg |
(S)-4-(trifluoromethyl)pyrrolidin-2-one |
2306245-00-9 | 98% | 100mg |
¥5912 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1573056-250mg |
(S)-4-(trifluoromethyl)pyrrolidin-2-one |
2306245-00-9 | 98% | 250mg |
¥8235 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1573056-500mg |
(S)-4-(trifluoromethyl)pyrrolidin-2-one |
2306245-00-9 | 98% | 500mg |
¥10136 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1573056-1g |
(S)-4-(trifluoromethyl)pyrrolidin-2-one |
2306245-00-9 | 98% | 1g |
¥13728 | 2023-03-19 | |
| Aaron | AR02045V-500mg |
(4S)-4-(trifluoromethyl)pyrrolidin-2-one |
2306245-00-9 | 97% | 500mg |
$732.00 | 2025-02-13 |
(4S)-4-(trifluoromethyl)pyrrolidin-2-one Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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